Cas no 1185020-61-4 (3-(Aminomethyl)-N-methyl-1,2,4-oxadiazole-5-carboxamide hydrochloride)

• Product Name: 3-(Aminomethyl)-N-methyl-1,2,4-oxadiazole-5-carboxamide hydrochloride
• CAS No: 1185020-61-4
• MF: C₅H₉ClN₄O₂
• MW: 192.6035592556
• MDL: MFCD12026795
• CID: 1072788
• PubChem ID: 46736908
• Update Time: 2025-11-01

3-(Aminomethyl)-N-methyl-1,2,4-oxadiazole-5-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-N-methyl-1,2,4-oxadiazole-5-carboxamide hydrochloride
• 1185020-61-4
• MFCD12026795
• 3-(aminomethyl)-N-methyl-1,2,4-oxadiazole-5-carboxamidehydrochloride
• AKOS015847771
• 3-(aminomethyl)-N-methyl-1,2,4-oxadiazole-5-carboxamide;hydrochloride
• ALBB-004181
• A921423

• MDL： MFCD12026795
• Inchi： 1S/C5H8N4O2.ClH/c1-7-4(10)5-8-3(2-6)9-11-5;/h2,6H2,1H3,(H,7,10);1H
• InChI Key： BOGPKGQSWCJZBE-UHFFFAOYSA-N
• SMILES： Cl.O1C(C(NC)=O)=NC(CN)=N1

Computed Properties

• Exact Mass: 156.065
• Monoisotopic Mass: 156.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94A^2

3-(Aminomethyl)-N-methyl-1,2,4-oxadiazole-5-carboxamide hydrochloride Security Information

• Storage Condition：(BD178398)

Additional information on 3-(Aminomethyl)-N-methyl-1,2,4-oxadiazole-5-carboxamide hydrochloride

Introduction to 3-(Aminomethyl)-N-methyl-1,2,4-oxadiazole-5-carboxamide hydrochloride (CAS No. 1185020-61-4)

3-(Aminomethyl)-N-methyl-1,2,4-oxadiazole-5-carboxamide hydrochloride (CAS No. 1185020-61-4) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of 1,2,4-oxadiazole derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly its aminomethyl and N-methyl substituents, contribute to its unique chemical properties and biological interactions, making it a promising candidate for further investigation.

The 1,2,4-oxadiazole core is a heterocyclic aromatic ring system that has been extensively studied due to its ability to modulate various biological pathways. This core structure is often incorporated into drug molecules to enhance binding affinity, metabolic stability, and overall pharmacological efficacy. In the case of 3-(Aminomethyl)-N-methyl-1,2,4-oxadiazole-5-carboxamide hydrochloride, the presence of an aminomethyl group at the C3 position and an N-methyl group at the C2 position introduces additional functional sites that can interact with biological targets. These modifications not only influence the compound's solubility and bioavailability but also play a crucial role in its mechanism of action.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies have suggested that the aminomethyl group can form hydrogen bonds with polar residues in protein targets, while the N-methyl group may stabilize the compound's conformation through van der Waals interactions. These insights have been instrumental in designing more effective derivatives with enhanced pharmacological profiles.

The hydrochloride salt form of this compound is particularly noteworthy as it improves solubility and stability, which are critical factors for pharmaceutical applications. Solubility enhancements are often necessary to achieve optimal drug delivery systems, such as oral formulations or intravenous injections. The hydrochloride salt also ensures better crystallinity and purity, which are essential for clinical trials and commercial production.

Current research in medicinal chemistry has highlighted the potential of 1,2,4-oxadiazole derivatives as scaffolds for developing novel therapeutic agents. Several studies have demonstrated their efficacy in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and infectious diseases. For instance, modifications to the oxadiazole core have led to compounds with anti-inflammatory properties by targeting cyclooxygenase (COX) enzymes or peroxisome proliferator-activated receptors (PPARs). Similarly, structural variations have resulted in potent antiviral agents by interfering with viral replication mechanisms.

In particular, the aminomethyl-N-methyl substitution pattern in 3-(Aminomethyl)-N-methyl-1,2,4-oxadiazole-5-carboxamide hydrochloride has been explored for its ability to modulate kinase activity. Kinases are enzymes that play a central role in cell signaling pathways and are frequently implicated in diseases such as cancer and autoimmune disorders. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments that address specific disease mechanisms without causing broadside toxicity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the oxadiazole ring system efficiently. Additionally, protecting group strategies are utilized to prevent unwanted side reactions during synthesis. The final step involves salt formation with hydrochloric acid to enhance stability and solubility.

From a pharmacokinetic perspective,3-(Aminomethyl)-N-methyl-1,2,4-oxadiazole-5-carboxamide hydrochloride exhibits promising characteristics for drug development. Preliminary studies suggest good oral bioavailability due to its favorable solubility profile. Furthermore, its molecular structure suggests potential for passive diffusion across biological membranes, which is essential for achieving therapeutic concentrations at target sites.

The compound's potential applications extend beyond oncology and inflammation management. Emerging research indicates that it may also have neuroprotective effects by modulating neurotransmitter receptor activity or by inhibiting oxidative stress pathways associated with neurodegenerative diseases such as Alzheimer's or Parkinson's disease. These findings underscore the versatility of oxadiazole derivatives as pharmacological tools.

In conclusion,3-(Aminomethyl)-N-methyl-1,2,4-oxadiazole-5-carboxamide hydrochloride represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. The combination of an aminomethyl group, an N-methyl group, and a 1,2,4-oxadiazole core creates a versatile scaffold with potential applications across multiple therapeutic areas. Ongoing research aims to further optimize its pharmacological properties through structural modifications and preclinical testing.